4-(2-Chlorophenyl)benzaldehyde
Overview
Description
4-(2-Chlorophenyl)benzaldehyde (4-CPA) is an aromatic aldehyde compound that is widely used in scientific research and applications. 4-CPA has a range of applications in the fields of biochemistry, physiology, and other related disciplines. It has been studied for its potential as a drug to treat certain diseases, as well as its biochemical and physiological effects.
Scientific Research Applications
Synthesis and Characterization
4-(2-Chlorophenyl)benzaldehyde serves as a key intermediate in the synthesis of various organic compounds. Its applications in research encompass the creation of chalcones, Schiff bases, and other heterocyclic compounds. For example, it has been utilized in the synthesis of (E)-1-(4-Chlorophenyl)-3-[4-(dimethylamino)phenyl]prop-2-en-1-one, highlighting its role in constructing complex organic structures with potential applications in materials science and pharmaceuticals (Lei & Bai, 2009). Additionally, the compound has been involved in the preparation of alkylation by enamines for synthesizing heterocyclic compounds, further underscoring its versatility in organic synthesis (Abdullah, 2009).
Catalysis and Oxidation Processes
In catalysis, derivatives of this compound have been explored for their efficacy in oxidation processes. A study on the sulfated Ti-SBA-15 catalyst for the oxidation of benzyl alcohol to benzaldehyde demonstrates the relevance of such compounds in enhancing catalytic performance (Sharma, Soni, & Dalai, 2012). This research points to potential applications in the chemical industry, especially in the production of fine chemicals and intermediates.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-(2-chlorophenyl)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClO/c14-13-4-2-1-3-12(13)11-7-5-10(9-15)6-8-11/h1-9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGMYZSDMJRFWKS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC=C(C=C2)C=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30362749 |
Source
|
| Record name | 4-(2-Chlorophenyl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30362749 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
39802-78-3 |
Source
|
| Record name | 4-(2-Chlorophenyl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30362749 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2'-Chloro[1,1'-biphenyl]-4-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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